Cas no 19064-14-3 (Ethyl 2,6-difluorobenzoate)

Ethyl 2,6-difluorobenzoate Properties

Names and Identifiers

• 2,6-Difluorobenzoic acid, ethyl ester
• benzoic acid, 2,6-difluoro-, ethyl ester
• Ethyl 2,6-difluorobenzoate
• RARECHEM AL BI 0212
• FBQKPNPHWYPJFU-UHFFFAOYSA-N
• 2,6-Difluorobenzoic acid,ethyl ester
• Ethyl 2,6-difluorobenzoate #
• Ethyl 2,?6-?Difluorobenzoate
• 6423AD
• ethyl-2,6-difluorobenzene-carboxylate
• AK167205
• SY043381
• TL800742097
• DTXSID601014810
• CS-0061555
• Ethyl2,6-difluorobenzoate
• TS-02597
• DB-323549
• SCHEMBL1996045
• 19064-14-3
• MFCD06204338
• AKOS008947914
• +Expand

• MDL： MFCD06204338
• InChIKey： FBQKPNPHWYPJFU-UHFFFAOYSA-N
• Inchi： 1S/C9H8F2O2/c1-2-13-9(12)8-6(10)4-3-5-7(8)11/h3-5H,2H2,1H3
• SMILES： FC1C([H])=C([H])C([H])=C(C=1C(=O)OC([H])([H])C([H])([H])[H])F

Computed Properties

• Exact Mass: 186.04924
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 3
• Monoisotopic Mass: 186.04923582g/mol
• Heavy Atom Count: 13
• Complexity: 175
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.3
• Topological Polar Surface Area: 26.3

Experimental Properties

• PSA: 26.3
• Refractive Index: 1.472
• Boiling Point: 228℃ at 760 mmHg
• Flash Point: 89.2°C
• Density: 1.222